Cas no 103788-62-1 (2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one)

• Product Name: 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one
• CAS No: 103788-62-1
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD20926093
• CID: 1138704
• PubChem ID: 14913650
• Update Time: 2025-07-17

2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethanone
• 4-(bromo-2-cyano-phenyl)-carbamic acid ethyl ester
• CTK0J6845
• 2-bromo-1-(5-methyl-2-phenyl-oxazol-4-yl)-ethanone
• 2-phenyl-4-bromoacetyl-5-methyloxazole
• 4-(bromoacetyl)-5-methyl-2-phenyloxazole
• Carbamic acid, (4-bromo-2-cyanophenyl)-, ethyl ester
• 5-bromo-2-(ethoxycarbonylamino)benzonitrile
• 4-bromoacetyl-5-methyl-2-phenyl-oxazole
• 4-bromoacetyl-5-methyl-2-phenyloxazole
• (4-bromo-2-cyano-phenyl)-carbamic acid ethyl ester
• SureCN2830215
• AGN-PC-01V1VQ
• 4-(2-bromo-1-oxoethyl)-5-methyl-2-phenyl-1,3-oxazole
• 2-BROMO-1-(5-METHYL-2-PHENYLOXAZOL-4-YL)ETHANONE
• SureCN28302
• 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one
• 2-Bromo-1-(5-methyl-2-phenyloxazol-4-yl)ethan-1-one
• SCHEMBL3093844
• RSBWHTQEZHZARK-UHFFFAOYSA-N
• D78790
• EN300-11745232
• 103788-62-1

• MDL： MFCD20926093
• Inchi： 1S/C12H10BrNO2/c1-8-11(10(15)7-13)14-12(16-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： RSBWHTQEZHZARK-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)OC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 278.9895
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Additional information on 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one

Comprehensive Overview of 2-Bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one (CAS No. 103788-62-1)

2-Bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one (CAS No. 103788-62-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a heterocyclic scaffold known for its diverse biological activities. The presence of a bromoethyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, material science, and catalysis, aligning with current trends in sustainable and precision chemistry.

The structural uniqueness of 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one lies in its oxazole core, which is frequently studied for its role in bioactive molecule design. Recent publications highlight its potential in modulating enzyme inhibition and receptor binding, topics highly searched in academic databases like PubMed and SciFinder. Its CAS No. 103788-62-1 is a critical identifier for regulatory compliance and patent filings, often queried in chemical databases and intellectual property platforms.

In the context of green chemistry, this compound has garnered attention for its role in atom-efficient synthesis. Laboratories focusing on microwave-assisted reactions or flow chemistry frequently investigate its derivatives to reduce waste and improve yield. The 5-methyl-2-phenyl-1,3-oxazole segment is particularly notable for its stability under various conditions, a feature emphasized in high-throughput screening studies.

From a commercial perspective, suppliers of 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one often highlight its >98% purity, a key metric for fine chemical procurement. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, addressing common customer queries about batch consistency and storage conditions. The compound’s molecular weight (279.13 g/mol) and melting point data are frequently referenced in technical datasheets.

Emerging applications include its use in photoredox catalysis, a trending topic in organic synthesis forums. The bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig protocols, which are widely searched by synthetic chemists. This aligns with the growing demand for tailored heterocycles in medicinal chemistry projects targeting kinase inhibitors or GPCR modulators.

Safety data for CAS No. 103788-62-1 emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE) and ventilation. While not classified as hazardous under major regulatory frameworks, its handling guidelines are often compared to similar bromo ketones, a frequent query in chemical safety discussions. Storage recommendations typically suggest ambient temperature and desiccated environments to maintain stability.

In summary, 2-bromo-1-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-one represents a versatile building block in modern chemistry. Its relevance to drug development, catalysis, and material innovation ensures sustained interest across academia and industry. For researchers seeking structure-activity relationship (SAR) insights or scalable synthetic routes, this compound offers a robust platform for exploration.